Cas no 1293913-44-6 (4-methylene-24(S)-ethylcholest-8(9)-en-3beta,11alpha,14alpha,15alpha-tetraol)

• Product Name: 4-methylene-24(S)-ethylcholest-8(9)-en-3beta,11alpha,14alpha,15alpha-tetraol
• CAS No: 1293913-44-6
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• CID: 2041850
• PubChem ID: 52931402
• Update Time: 2025-04-21

4-methylene-24(S)-ethylcholest-8(9)-en-3beta,11alpha,14alpha,15alpha-tetraol Chemical and Physical Properties

Names and Identifiers

• 4-methylene-24(S)-ethylcholest-8(9)-en-3beta,11alpha,14alpha,15alpha-tetraol
• Theonellasterol H
• (3S,5R,10S,11R,13R,14S,15S,17R)-17-[(2R,5S)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-4-methylidene-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,11,14,15-tetrol
• 4-methylene-5alpha-poriferast-8(9)-en-3beta,11alpha,14alpha,15alpha-tetrol
• 4-methylene-24S-ethylcholest-8(9)-en-3beta,11alpha,14alpha,15alpha-tetraol
• 1293913-44-6
• CHEMBL1782603
• LMST01040187
• CHEBI:185987

• Inchi： 1S/C30H50O4/c1-8-20(17(2)3)10-9-18(4)23-15-26(33)30(34)22-12-11-21-19(5)24(31)13-14-28(21,6)27(22)25(32)16-29(23,30)7/h17-18,20-21,23-26,31-34H,5,8-16H2,1-4,6-7H3
• InChI Key： JHWFNPQAVWUMPC-UHFFFAOYSA-N
• SMILES： CCC(C(C)C)CCC(C1C2(C(C3CCC4C(CCC(C4=C)O)(C)C=3C(C2)O)(O)C(O)C1)C)C

Computed Properties

• Exact Mass: 474.37091007Da
• Monoisotopic Mass: 474.37091007Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives